Cas no 252950-14-4 (2',4'-Dichloro-2-imidazole Acetophenone)

• Product Name: 2',4'-Dichloro-2-imidazole Acetophenone
• CAS No: 252950-14-4
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• MDL: MFCD06411112
• CID: 913714
• PubChem ID: 22142718
• Update Time: 2025-05-24

2',4'-Dichloro-2-imidazole Acetophenone Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-2-imidazole Acetophenone
• 2',4'‐DICHLORO‐2‐IMIDAZOLE ACETOPHENONE
• 2?,4?-Dichloro-2-imidazole Acetophenone
• 252950‐14‐4
• 1-(2,4-dichlorophenyl)-2-(1H-imidazol-2-yl)ethanone
• MFCD06411112
• 252950-14-4
• 1-(2,4-dichlorophenyl) -2-imidazolylethan-1-one
• 2,4-dichlorophenacylimidazole
• 2',4'-dichloro-2-imidazole acetophenone, AldrichCPR
• 1-(2,4-dichlorophenyl)-2-imidazolylethan-1-one
• A827055
• DTXSID40622861
• 1-(2,4-dichlorophenyl)-2-(1H-imidazol-2-yl)ethan-1-one
• J-015920
• SCHEMBL5091485
• 1-(2,4-dichlorophenyl)-2-imidazol-2-ylethan-1-one
• AKOS009341107
• QVIVQEVJZWBMCS-UHFFFAOYSA-N

• MDL： MFCD06411112
• Inchi： 1S/C11H8Cl2N2O/c12-7-1-2-8(9(13)5-7)10(16)6-11-14-3-4-15-11/h1-5H,6H2,(H,14,15)
• InChI Key： QVIVQEVJZWBMCS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CC1=NC=CN1)=O)Cl

Computed Properties

• Exact Mass: 254.00100
• Monoisotopic Mass: 254.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 480.3±35.0 °C at 760 mmHg
• Flash Point: 244.3±25.9 °C
• PSA: 45.75000
• LogP: 3.14190
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2',4'-Dichloro-2-imidazole Acetophenone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2',4'-Dichloro-2-imidazole Acetophenone

Professional Introduction to 2',4'-Dichloro-2-imidazole Acetophenone (CAS No: 252950-14-4)

2',4'-Dichloro-2-imidazole Acetophenone, with the chemical identifier CAS No. 252950-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a dichlorinated acetophenone core substituted with an imidazole ring, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2',4'-Dichloro-2-imidazole Acetophenone combines the electron-withdrawing effects of chlorine atoms with the heterocyclic stability provided by the imidazole ring. This combination not only enhances its reactivity in synthetic transformations but also contributes to its potential biological activity. The presence of two chlorine atoms at the 2' and 4' positions of the acetophenone ring increases its electrophilicity, making it a suitable candidate for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic applications. The imidazole scaffold is particularly prominent in this regard, as it is a core structure found in many bioactive natural products and pharmacologically relevant molecules. 2',4'-Dichloro-2-imidazole Acetophenone serves as an excellent starting material for constructing more complex imidazole derivatives, which have shown promise in various preclinical studies.

One of the most compelling aspects of 2',4'-Dichloro-2-imidazole Acetophenone is its utility in the synthesis of inhibitors targeting specific enzymatic pathways. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes involved in cancer metabolism. The dichloro-substituted acetophenone moiety allows for selective binding to active sites of these enzymes, thereby modulating their activity. Preliminary studies have indicated that certain analogs exhibit inhibitory effects on mutant forms of kinases associated with drug resistance, suggesting their potential as lead compounds for developing next-generation anticancer agents.

The pharmaceutical industry has also been investigating the antimicrobial properties of compounds containing the imidazole ring. 2',4'-Dichloro-2-imidazole Acetophenone and its derivatives have been tested for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The chlorine atoms enhance the compound's ability to interact with bacterial targets, potentially leading to the development of novel antibiotics effective against multidrug-resistant strains.

Beyond its applications in oncology and antimicrobial research, 2',4'-Dichloro-2-imidazole Acetophenone has shown promise in other therapeutic areas. For example, it has been utilized in the synthesis of compounds targeting neurological disorders. The imidazole ring is known to cross the blood-brain barrier, making it an attractive scaffold for designing central nervous system (CNS) drugs. Researchers have explored its derivatives as potential neuroprotective agents and antipsychotics, leveraging its ability to modulate neurotransmitter systems.

The synthetic versatility of 2',4'-Dichloro-2-imidazole Acetophenone is another key factor contributing to its importance in medicinal chemistry. The compound can undergo a variety of transformations, including Friedel-Crafts alkylation, Suzuki-Miyaura coupling, and hydrogenation reactions, enabling the rapid construction of diverse libraries of derivatives. This flexibility allows chemists to fine-tune the properties of their target molecules by introducing different substituents at strategic positions within the core structure.

In conclusion, 2',4'-Dichloro-2-imidazole Acetophenone (CAS No: 252950-14-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of applications. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are poised to play an increasingly vital role in developing innovative treatments for unmet medical needs.